2-Methoxy-4-(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)phenyl 4-methylbenzenesulfonate

• Molecular Formula: C24H22N2O5S2
• Molecular Weight: 482.6 g/mol
• IUPAC Name: [2-methoxy-4-(4-oxo-5,6,7,8-tetrahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-2-yl)phenyl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C24H22N2O5S2/c1-14-7-10-16(11-8-14)33(28,29)31-18-12-9-15(13-19(18)30-2)22-25-23(27)21-17-5-3-4-6-20(17)32-24(21)26-22/h7-13H,3-6H2,1-2H3,(H,25,26,27)
• InChI Key: CGYBHCIFXGLJAM-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2=C(C=C(C=C2)C3=NC4=C(C5=C(S4)CCCC5)C(=O)N3)OC

Description

2-Methoxy-4-(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)phenyl 4-methylbenzenesulfonate, also known as MBP, is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential applications in the field of drug discovery and development.

Mechanism of Action

2-Methoxy-4-(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)phenyl 4-methylbenzenesulfonate works by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This leads to a reduction in inflammation and pain. This compound also works by inhibiting the growth of cancer cells and inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been found to reduce inflammation, pain, and tumor growth. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methoxy-4-(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)phenyl 4-methylbenzenesulfonate in lab experiments include its potential therapeutic applications in the treatment of various diseases. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research involving 2-Methoxy-4-(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)phenyl 4-methylbenzenesulfonate. One potential direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another potential direction is to investigate its potential as a therapeutic agent in the treatment of cancer. Further studies are also needed to determine its safety and efficacy in humans.

Synthesis Methods

2-Methoxy-4-(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)phenyl 4-methylbenzenesulfonate can be synthesized through a multi-step process involving the reaction of various chemical reagents. The synthesis of this compound involves the use of several chemical reagents such as 2-methoxy-4-(4-aminophenyl)phenol, 4-methylbenzenesulfonyl chloride, and hexahydrobenzothiophene-2,3-dione. The reaction of these reagents results in the formation of this compound.

Scientific Research Applications

2-Methoxy-4-(4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)phenyl 4-methylbenzenesulfonate has been extensively used in scientific research as a potential drug candidate for the treatment of various diseases. Studies have shown that this compound has anti-inflammatory and anti-cancer properties. This compound has also been found to be effective in the treatment of neurodegenerative diseases such as Alzheimer's disease.